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Compound of Interest

Compound Name: 2',3'-Dimethoxy-3-hydroxyflavone

CAS No.: 80710-38-9

Cat. No.: B600359

Get Quote

Comprehensive Safety and Disposal Guide for 2',3'-Dimethoxy-3-hydroxyflavone

As a Senior Application Scientist, ensuring the safe handling and lifecycle management of

synthetic flavonoids is paramount. 2',3'-Dimethoxy-3-hydroxyflavone (CAS: 6068-78-6) is a

specialized flavonoid derivative utilized in advanced pharmacological and drug development

research. While highly valuable for in vitro and in vivo assays, its physicochemical profile and

acute oral toxicity demand rigorous operational controls.

This guide provides a self-validating, step-by-step framework for the proper disposal and spill

management of this compound, ensuring compliance with Environmental Protection Agency

(EPA) Resource Conservation and Recovery Act (RCRA) standards and safeguarding

laboratory personnel.

Physicochemical Profiling and Hazard Causality
Effective disposal strategies are dictated by a compound's physical and chemical properties.

2',3'-Dimethoxy-3-hydroxyflavone presents specific logistical challenges due to its acute
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toxicity and thermal behavior. Understanding the "why" behind the safety protocols ensures a

higher level of operational compliance.

Table 1: Physicochemical and Hazard Data for 2',3'-Dimethoxy-3-hydroxyflavone

Property / Hazard Value / Classification
Operational Impact &
Causality

CAS Number 6068-78-6

Serves as the unique identifier

required for accurate

hazardous waste

manifesting[1].

GHS Classification
Acute Toxicity - Category 3

(Oral)

Highly toxic if swallowed

(H301). This mandates strict

dust control during disposal

and strictly prohibits any drain

disposal[1].

Melting Point 301-303 °C (Decomposes)

The compound decomposes

before boiling. Disposal

requires high-temperature

incineration at a certified

facility to completely cleave the

aromatic rings[1].

Density 1.579 g/cm³

Heavier than water; solid

particulates will settle in

aqueous waste streams,

necessitating agitation before

waste transfer to avoid sludge

buildup[1].

Precautionary Codes P264, P270, P405, P501

Mandates locked storage

(P405) and disposal via an

appropriate treatment facility

(P501)[1].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b600359/docs?utm_src=pdf-body#2-3-dimethoxy-3-hydroxyflavone-proper-disposal-procedures
https://www.echemi.com/produce/pr2306163085-2-3-dimethoxy-3-hydroxyflavone.html
https://www.echemi.com/produce/pr2306163085-2-3-dimethoxy-3-hydroxyflavone.html
https://www.echemi.com/produce/pr2306163085-2-3-dimethoxy-3-hydroxyflavone.html
https://www.echemi.com/produce/pr2306163085-2-3-dimethoxy-3-hydroxyflavone.html
https://www.echemi.com/produce/pr2306163085-2-3-dimethoxy-3-hydroxyflavone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Context & Waste Accumulation
Under EPA RCRA guidelines, laboratory chemical waste must be systematically segregated

and tracked[2]. For academic and research institutions operating under EPA Subpart K

regulations, hazardous waste can be accumulated in a Satellite Accumulation Area (SAA)

located at or near the point of generation[3].

Storage Limits: Waste must be transferred from the SAA to a Central Accumulation Area

(CAA) within 3 days of the container becoming full. Under Subpart K rules, the maximum

accumulation time in the laboratory is 6 months[2][3][4].

Chemical Compatibility: Acids, bases, and strong oxidizers must be kept strictly separate

from organic flavonoid waste to prevent exothermic reactions or degradation[4].
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Waste Generation:
2',3'-Dimethoxy-3-hydroxyflavone
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Figure 1: Decision matrix and operational workflow for the segregation and disposal of 2',3'-
Dimethoxy-3-hydroxyflavone waste.

Standard Operating Procedure: Routine Laboratory
Disposal
To guarantee environmental safety and regulatory compliance, follow this self-validating

methodology for routine laboratory disposal.

Step-by-Step Methodology: Solid and Liquid Waste Segregation

Determine Waste State: Identify whether the 2',3'-Dimethoxy-3-hydroxyflavone waste is in

solid form (e.g., expired powder, contaminated weigh boats) or dissolved in a solvent (e.g.,

Methanol, DMSO)[1].

Select Compatible Containment:

For Solids: Use a high-density polyethylene (HDPE) or glass wide-mouth jar with a secure,

leak-proof PTFE-lined screw cap[4].

For Liquids: Use a chemically compatible, non-reactive solvent jug. Ensure at least one

inch of headspace remains to accommodate vapor expansion[4].

Execute Waste Transfer: Transfer the material inside a certified Class II Biological Safety

Cabinet (BSC) or chemical fume hood. Causality: This prevents the aerosolization and

subsequent inhalation of the toxic powder.

Labeling (Self-Validation Step): Affix a standardized hazardous waste label. The label must

explicitly state "Hazardous Waste," list the full chemical name (no abbreviations or chemical

formulas), and indicate the primary hazard: "Toxic - H301"[3].

SAA Accumulation: Place the sealed container in the designated SAA secondary

containment bin. Log the accumulation start date immediately[3].

TSDF Handoff: Coordinate with your Environmental Health and Safety (EHS) department or

a licensed waste broker to transport the waste to a Treatment, Storage, and Disposal Facility

(TSDF) for high-temperature incineration[5].
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Emergency Spill Response & Decontamination
Because 2',3'-Dimethoxy-3-hydroxyflavone is an acutely toxic powder (Category 3), dry

sweeping is strictly prohibited. Dry sweeping generates inhalable dust, creating an immediate

exposure and ingestion hazard[1].

Step-by-Step Methodology: Toxic Powder Spill Recovery

Isolate the Area: Immediately restrict access to the spill zone and notify nearby personnel.

Don Appropriate PPE: Equip a NIOSH-approved N95 or P100 particulate respirator, double

nitrile gloves, a disposable lab coat, and safety goggles.

Suppress Dust Formation: Gently cover the spilled powder with absorbent paper towels

lightly dampened with a compatible solvent (e.g., methanol or a mild surfactant solution) to

trap the particulates.

Wet-Wipe Collection: Carefully wipe the area from the perimeter inward to prevent

spreading. Place all contaminated towels, gloves, and cleanup materials into a heavy-duty,

sealable hazardous waste bag[2].

Secondary Decontamination: Wash the surface with a laboratory detergent solution, followed

by a final wipe with 70% ethanol or methanol.

Validation Check:Field-Proven Insight: Flavonoids often exhibit distinct UV absorbance or

fluorescence. To self-validate the decontamination, inspect the spill area with a handheld UV

lamp (365 nm) in a darkened room. The absence of fluorescent residue confirms successful

decontamination.

Waste Manifesting: Seal the waste bag, label it as "Toxic Decontamination Debris - Contains

2',3'-Dimethoxy-3-hydroxyflavone," and transfer it to the SAA for eventual incineration[4].
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Accidental Spill Detected

Don PPE:
Respirator, Nitrile Gloves,

Safety Goggles

Suppress Dust Formation
(Do NOT dry sweep)

Wet-Wipe with
Compatible Solvent

Place Contaminated Materials
in Hazardous Waste Bag

Seal, Label as Toxic (H301),
Transfer to SAA
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Figure 2: Step-by-step emergency spill response and decontamination protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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